Cas no 101418-39-7 (1,2-Ethanediamine,N1,N2-bis(2-chloroethyl)-N1,N2-dimethyl-)

1,2-Ethanediamine,N1,N2-bis(2-chloroethyl)-N1,N2-dimethyl- structure
101418-39-7 structure
Product Name:1,2-Ethanediamine,N1,N2-bis(2-chloroethyl)-N1,N2-dimethyl-
CAS No:101418-39-7
MF:C8H18Cl2N2
MW:213.147920131683
CID:147381
PubChem ID:58348
Update Time:2025-04-19

1,2-Ethanediamine,N1,N2-bis(2-chloroethyl)-N1,N2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1,N2-bis(2-chloroethyl)-N1,N2-dimethyl-
    • N,N'-bis(2-chloroethyl)-N,N'-dimethylethane-1,2-diamine
    • AC1L1OTU
    • AC1Q3V14
    • BRN 1743652
    • ETHYLENEDIAMINE, N,N'-BIS(2-CHLOROETHYL)-N,N'-DIMETHYL-
    • LS-68375
    • N,N'-Bis(2-chloroethyl)-N,N'-dimethylethylenediamine
    • DTXSID80143924
    • 101418-39-7
    • Inchi: 1S/C8H18Cl2N2/c1-11(5-3-9)7-8-12(2)6-4-10/h3-8H2,1-2H3
    • InChI Key: IQTIIWMCKYNPDY-UHFFFAOYSA-N
    • SMILES: ClCCN(C)CCN(C)CCCl

Computed Properties

  • Exact Mass: 212.08494
  • Monoisotopic Mass: 212.084704
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 89.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 6.5

Experimental Properties

  • Density: 1.077
  • Boiling Point: 195.7°C at 760 mmHg
  • Flash Point: 72.2°C
  • Refractive Index: 1.48
  • PSA: 6.48
  • LogP: 1.32760
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